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Compound of Interest

Compound Name: Amiphenazole

Cat. No.: B1664907

Essential Safety and Handling Guide for
Amiphenazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Amiphenazole in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this compound.

Summary of Chemical and Physical Properties

For quick reference, the following table summarizes the key quantitative data for
Amiphenazole.
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Property Value
Molecular Formula C9HIN3S
Molecular Weight 191.26 g/mol
CAS Number 490-55-1
Appearance Flakes from water or dilute alcohol
Melting Point 163-164 °C (decomposes)[1]
Boiling Point 413.3 °C at 760 mmHg (estimate)[2]
Flash Point 203.7 °C (estimate)[2]
Freely soluble in hot water, moderately in cold
Solubility water. Slightly soluble in alcohol. Practically
insoluble in most organic solvents.[1]
Stability Turns brown on exposure to light and air[1]

Hazard Identification and
Equipment (PPE)

Personal Protective

Amiphenazole is harmful if swallowed, in contact with skin, or inhaled, and can cause skin and

eye irritation.[3] It is crucial to use appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Recommended PPE Levels
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Protection Level Equipment When to Use
) Safety glasses, lab coat, For all routine handling of
Standard LaboratoryAttire o ] )
closed-toe shoes, nitrile Amiphenazole in a well-
(Level D) ]
gloves. ventilated area.

Chemical safety goggles or

face shield, double gloves When there is a risk of
] (chemotherapy-grade), splashes, aerosols, or handling
Enhanced Protection(Level C) ) ) )
disposable gown, respiratory powdered form outside of a
protection (e.g., N95 or containment system.[6]

higher).[4][5]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of
Amiphenazole and ensuring laboratory safety.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

e Weighing and Transfer: Conduct all weighing and transferring of powdered Amiphenazole
within a certified chemical fume hood or other ventilated enclosure to avoid inhalation of
dust.[6]

e Solution Preparation: When preparing solutions, add Amiphenazole to the solvent slowly to
avoid splashing.

» Post-Handling: After handling, wipe down all surfaces with an appropriate cleaning agent.
Remove and dispose of PPE as contaminated waste. Wash hands thoroughly with soap and
water.[5]

Storage Plan

o Temperature: Store Amiphenazole at controlled room temperature, between 15°C and
30°C.
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» Light and Air: Protect from light and air to prevent degradation.[1] Store in a tightly sealed,
opaque container.

e Location: Store in a designated, clearly labeled area away from incompatible materials.

Disposal Plan

Dispose of Amiphenazole and any contaminated materials in accordance with institutional,
local, and national regulations for pharmaceutical waste.

e Segregation: Segregate Amiphenazole waste from other laboratory waste streams.

o Containment: Place all contaminated items (e.g., gloves, wipes, vials) in a clearly labeled,
sealed hazardous waste container.

» Disposal:

o Take-Back Programs: The preferred method is to use a drug take-back program if
available.

o Licensed Waste Hauler: Arrange for pickup and disposal by a licensed hazardous waste
management company.

o Household Trash (for small, deactivated quantities only): If permitted by local regulations
and no other options are available, mix the Amiphenazole with an undesirable substance
like cat litter or used coffee grounds, place it in a sealed plastic bag, and then in the
household trash. Note: This is not the recommended procedure for a laboratory setting.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is required in the event of a spill or personal exposure.

Spill Response

o Evacuate: Immediately evacuate the affected area.

« Notify: Alert laboratory personnel and the designated safety officer.
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e Secure: Restrict access to the spill area.

o Clean-up (for trained personnel only):

[¢]

Don appropriate PPE (enhanced protection).

[¢]

Contain the spill using absorbent pads or granules.

[e]

Gently sweep up powdered material, avoiding dust generation.

o

Clean the area with a suitable decontaminating solution.

[¢]

Collect all cleanup materials in a hazardous waste container.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. Seek medical attention if irritation develops.

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visual Workflow Guides

The following diagrams illustrate the key procedural workflows for handling Amiphenazole

safely.
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Caption: Workflow for the safe handling of Amiphenazole.
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Caption: Decision-making process for Amiphenazole spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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